Cas no 85106-90-7 (2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI))

• Product Name: 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI)
• CAS No: 85106-90-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 990014
• PubChem ID: 12853593
• Update Time: 2025-04-20

2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI)
• 2,4,5-trimethyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione
• 85106-90-7
• 1,2,5-TRIMETHYL-2,5-DIAZABICYCLO[2.2.2]OCTANE-3,6-DIONE
• DTXSID20511522

• Inchi： 1S/C9H14N2O2/c1-9-5-4-6(7(12)11(9)3)10(2)8(9)13/h6H,4-5H2,1-3H3
• InChI Key： QWRXCFSDKWURHO-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CCC(C(N2C)=O)N1C

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62000
• LogP: -0.28630